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N-[(E)-[4-(Diethylamino)-2-hydroxyphenyl]methylideneamino]-2-[[4-(4-methylphenyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide N-[(E)-[4-(Diethylamino)-2-hydroxyphenyl]methylideneamino]-2-[[4-(4-methylphenyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
Brand Name: Vulcanchem
CAS No.: 314071-75-5
VCID: VC0380033
InChI: InChI=1S/C28H30N6O2S/c1-4-33(5-2)24-16-13-22(25(35)17-24)18-29-30-26(36)19-37-28-32-31-27(21-9-7-6-8-10-21)34(28)23-14-11-20(3)12-15-23/h6-18,35H,4-5,19H2,1-3H3,(H,30,36)/b29-18+
SMILES: CC[NH+](CC)C1=CC(=C(C=C1)C=NNC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)C)C4=CC=CC=C4)[O-]
Molecular Formula: C28H30N6O2S
Molecular Weight: 514.6g/mol

N-[(E)-[4-(Diethylamino)-2-hydroxyphenyl]methylideneamino]-2-[[4-(4-methylphenyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide

CAS No.: 314071-75-5

Main Products

VCID: VC0380033

Molecular Formula: C28H30N6O2S

Molecular Weight: 514.6g/mol

N-[(E)-[4-(Diethylamino)-2-hydroxyphenyl]methylideneamino]-2-[[4-(4-methylphenyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide - 314071-75-5

CAS No. 314071-75-5
Product Name N-[(E)-[4-(Diethylamino)-2-hydroxyphenyl]methylideneamino]-2-[[4-(4-methylphenyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
Molecular Formula C28H30N6O2S
Molecular Weight 514.6g/mol
IUPAC Name 5-(diethylazaniumyl)-2-[(E)-[[2-[[4-(4-methylphenyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]hydrazinylidene]methyl]phenolate
Standard InChI InChI=1S/C28H30N6O2S/c1-4-33(5-2)24-16-13-22(25(35)17-24)18-29-30-26(36)19-37-28-32-31-27(21-9-7-6-8-10-21)34(28)23-14-11-20(3)12-15-23/h6-18,35H,4-5,19H2,1-3H3,(H,30,36)/b29-18+
Standard InChIKey JIIUQNQCSAFOFJ-RDRPBHBLSA-N
Isomeric SMILES CC[NH+](CC)C1=CC(=C(C=C1)/C=N/NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)C)C4=CC=CC=C4)[O-]
SMILES CC[NH+](CC)C1=CC(=C(C=C1)C=NNC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)C)C4=CC=CC=C4)[O-]
Canonical SMILES CC[NH+](CC)C1=CC(=C(C=C1)C=NNC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)C)C4=CC=CC=C4)[O-]
PubChem Compound 9640145
Last Modified Nov 11 2021
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